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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363

An In-Depth Technical Guide to the Physicochemical Properties of 1-Tetradecanol: Melting
and Boiling Points

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula CH3(CH2)12CH20H.[1] It presents as a white, waxy solid and is
practically insoluble in water, soluble in diethyl ether, and slightly soluble in ethanol.[1] This
compound is a versatile ingredient in the cosmetics industry, valued for its emollient properties
in formulations like cold creams.[1][2] It also serves as an intermediate in the chemical
synthesis of other products, such as surfactants.[1] Understanding its physical properties,
particularly its melting and boiling points, is crucial for its application in research, drug
development, and various industrial processes.

Data Presentation: Physicochemical Properties

The melting and boiling points of 1-tetradecanol have been reported across various scientific
databases and chemical suppliers. The following tables summarize these key quantitative data
for easy comparison.

Table 1: Reported Melting Points of 1-Tetradecanol
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Melting Point (°C) Melting Point (°F) Source(s)
Wikipedia[1],
38 100 P s
chemeurope.com[2]
PubChem (from USCG, 1999;
37.7 99.7
Haynes, W.M. (ed.))[3]
395 PubChem (from Human
' Metabolome Database)[3]
Sigma-Aldrich, Ataman
35-39 - ,
Kimya[4]
39-41 - Taylor & Francis[5]
Tokyo Chemical Industry Co.,
38.0t041.0 -
Ltd.
36-37 - Brainly[6]
38-39 - Brainly[7]
38-40 - SweetStudy|[8]

Table 2: Reported Boiling Points of 1-Tetradecanol
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Boiling Point (°C) Boiling Point (°F) Pressure (mmHg) Source(s)

Wikipedia[1],
>260 - 760

chemeurope.com[2]

PubChem (from
263.2 505.8 760

USCG, 1999)[3]
295.8 - - PubChem|[3]

Sigma-Aldrich (lit.),
289 - 760 , _

Ataman Kimya (lit.)[4]
>220 - - Taylor & Francis[5]

Tokyo Chemical
173 - 20

Industry Co., Ltd.

Experimental Protocols

The determination of melting and boiling points is a fundamental procedure in chemical
analysis to characterize a substance and assess its purity. Standardized methods, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD), are
widely accepted.[9]

Melting Point Determination (OECD Guideline 102)

The OECD Guideline 102 for testing chemicals describes several methods for determining the
melting point. A common and straightforward technique is the capillary method.

Principle: A small, finely powdered sample of the substance is packed into a capillary tube and
heated in a controlled manner. The temperatures at which melting begins and is complete are
recorded. For a pure substance, the melting range should be narrow.

Apparatus:
» Melting point apparatus with a heating block or bath

o Calibrated thermometer or other temperature sensing device
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e Glass capillary tubes, sealed at one end

Procedure:

Sample Preparation: A small amount of 1-tetradecanol is carefully introduced and packed
into the bottom of a capillary tube.

o Heating: The capillary tube is placed in the heating block of the melting point apparatus.
o Observation: The sample is heated at a steady, slow rate.

» Data Recording: The temperature is recorded at the first sign of liquid formation and again
when the entire sample has melted into a clear liquid.[6] This range is reported as the
melting point.

Boiling Point Determination (OECD Guideline 103)

The OECD Guideline 103 provides several methods for determining the boiling point of a liquid,
which is the temperature at which its vapor pressure equals the atmospheric pressure.[10][11]
[12] Methods include ebulliometry, dynamic methods, and distillation methods.[10][11] A
common laboratory setup involves distillation.

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in
equilibrium with the boiling liquid is measured.

Apparatus:

Distillation flask (e.g., a round-bottom flask)

Condenser

Calibrated thermometer

Heating source (e.g., heating mantle)

Receiving flask

Procedure:
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e Setup: The 1-tetradecanol is placed in the distillation flask. The thermometer is positioned
so that the top of the bulb is level with the side arm of the flask leading to the condenser.

» Heating: The flask is gently heated.

o Equilibrium: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will stabilize at the boiling point.

» Data Recording: The constant temperature at which the liquid boils and the vapor condenses
is recorded as the boiling point.[13] It's important to note that the boiling point is pressure-
dependent; therefore, the atmospheric pressure at the time of the measurement should also
be recorded.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of the
melting point and boiling point of a substance like 1-tetradecanol.
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Caption: Experimental workflow for determining the melting point of 1-tetradecanol.
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Caption: General experimental workflow for determining the boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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